molecular formula C17H16O B8596813 Naphthalene, 1,2-dihydro-4-(4-methoxyphenyl)- CAS No. 21855-80-1

Naphthalene, 1,2-dihydro-4-(4-methoxyphenyl)-

Cat. No. B8596813
CAS RN: 21855-80-1
M. Wt: 236.31 g/mol
InChI Key: FHRXAVHXIKEWEU-UHFFFAOYSA-N
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Description

Naphthalene, 1,2-dihydro-4-(4-methoxyphenyl)- is a useful research compound. Its molecular formula is C17H16O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Naphthalene, 1,2-dihydro-4-(4-methoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Naphthalene, 1,2-dihydro-4-(4-methoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

21855-80-1

Molecular Formula

C17H16O

Molecular Weight

236.31 g/mol

IUPAC Name

4-(4-methoxyphenyl)-1,2-dihydronaphthalene

InChI

InChI=1S/C17H16O/c1-18-15-11-9-14(10-12-15)17-8-4-6-13-5-2-3-7-16(13)17/h2-3,5,7-12H,4,6H2,1H3

InChI Key

FHRXAVHXIKEWEU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CCCC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-hydroxy-1-(4-methoxyphenyl)tetralin (18 g., 0.071 mole) in toluene (250 ml.) was treated with para-toluenesulfonic acid (5 mg.) and the resulting solution stirred at reflux for 16 hours, with complete water removal accomplished by means of a Dean-Stark trap. The reaction mixture was then cooled to room temperature, washed sequentially with 10% aqueous sodium bicarbonate solution (100 ml.), water (100 ml.) and saturated aqueous sodium chloride solution (100 ml.), dried (MgSO4) and evaporated under vacuum to an oil, which was purified by silica gel chromatography (elution with a hexane-toluene gradient) to give 12 g. of the named compound (67% yield, oil).
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
5 mg
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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